Cas no 57719-81-0 (ent-11α-Hydroxy-15-oxokaur-16-en-19-oic acid)

• Product name: ent-11α-Hydroxy-15-oxokaur-16-en-19-oic acid
• CAS No: 57719-81-0
• MF: C₂₀H₂₈O₄
• MW: 332.44376
• CID: 1080785
• PubChem ID: 21593620

ent-11α-Hydroxy-15-oxokaur-16-en-19-oic acid Chemical and Physical Properties

Names and Identifiers

• ent-11α-Hydroxy-15-oxokaur-16-en-19-oic acid
• ent-11alpha-Hydroxy-15-oxokaur-16-en-19-oic acid
• Pteris diterpenoid 5F
• [ "" ]
• 57719-81-0
• (1R,4S,5R,9R,10S,11S,13S)-11-hydroxy-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• CS-0024259
• AKOS032962726
• ent-11
• HY-N3810
• A-Hydroxy-15-oxokaur-16-en-19-oic acid
• 5F

• Inchi： InChI=1S/C20H28O4/c1-11-12-9-13(21)15-18(2)6-4-7-19(3,17(23)24)14(18)5-8-20(15,10-12)16(11)22/h12-15,21H,1,4-10H2,2-3H3,(H,23,24)/t12-,13+,14+,15+,18-,19-,20-/m1/s1
• InChI Key： NSFLYGNWNATSHL-UKFLMKJWSA-N
• SMILES： CC12CCCC(C1CCC34C2C(CC(C3)C(=C)C4=O)O)(C)C(=O)O

Computed Properties

• Exact Mass: 332.19900
• Monoisotopic Mass: 332.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų
• XLogP3: 3.1

Experimental Properties

• Color/Form: Powder
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 516.6±50.0 °C at 760 mmHg
• Flash Point: 280.3±26.6 °C
• Solubility: Very slightly soluble (0.57 g/l) (25 º C),
• PSA: 74.60000
• LogP: 3.18990
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

ent-11α-Hydroxy-15-oxokaur-16-en-19-oic acid Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids